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Compound of Interest |

3-(Dimethylamino)cyclohexanone
Compound Name:
hydrochloride
CAS No.: 15676-75-2
Cat. No.: B1447011
\ 7

Executive Summary

3-(Dimethylamino)cyclohexanone hydrochloride is a Mannich base salt (3-aminoketone).
While the hydrochloride counterion provides significant stabilization compared to the volatile
free base, this compound remains thermodynamically prone to retro-Mannich degradation and
oxidative instability.

 Critical Risk: Thermal elimination of the amine group to form 2-cyclohexen-1-one (retro-
Mannich reaction).

» Storage Mandate: Store at -20°C under inert atmosphere (Argon/Nitrogen).

» Shelf Life: Approximately 12—24 months under optimal conditions; significantly reduced (>3
months) at ambient temperature.

Chemical Profile & Physicochemical Properties[1][2]
[31[4][5][6]
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Property Description

) 3-(Dimethylamino)cyclohexan-1-one
Chemical Name

hydrochloride
Chemical Class B-Aminoketone (Mannich Base)
Free Base CAS 15676-74-1
Molecular Formula CsH1sNO - HCI
Molecular Weight 177.67 g/mol (Salt); 141.21 g/mol (Base)
Appearance White to off-white crystalline solid (hygroscopic)
Melting Point ~194°C (decomposition)

Solubilit Highly soluble in water, methanol, ethanol;
olubility _ .
insoluble in non-polar solvents (hexane, ether).

pKa ~9.0-9.5 (amine group)

Stability Profile & Degradation Mechanisms

The stability of 3-(Dimethylamino)cyclohexanone HCI is governed by the "Mannich Base
Equilibrium.” Unlike standard amines, the -positioning of the ketone group creates a pathway
for elimination.

Primary Degradation: The Retro-Mannich Reaction

The most critical degradation pathway is the retro-Mannich reaction, which is catalyzed by
heat, moisture, and basic pH. Even in the solid state, trace moisture can create localized
"solution-like" environments where the salt dissociates, allowing the elimination to proceed.

e Mechanism: The acidic proton at the a-position (C2) is removed, leading to the expulsion of
the dimethylamine group.

¢ Products: 2-Cyclohexen-1-one (highly reactive Michael acceptor) and Dimethylamine
hydrochloride.

o Trigger: Temperatures >25°C or pH >6.0.
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Secondary Degradation: Oxidation

The cyclohexanone ring is susceptible to autoxidation at the a-positions (C2 and C6),
particularly if the container is not headspace-purged. This leads to the formation of adipic acid
derivatives or ring-opening products.

Hygroscopicity

As an amine hydrochloride, the substance is hygroscopic. Absorption of atmospheric water:
 Dilutes the crystalline lattice energy.

e Promotes hydrolysis.

» Accelerates the retro-Mannich kinetics by facilitating proton transfer.

Visualization: Degradation Pathway

The following diagram illustrates the retro-Mannich elimination pathway.
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Caption: The retro-Mannich pathway is the primary failure mode, driven by moisture and heat,
yielding the enone impurity.

Storage & Handling Protocols

To maintain purity >98% over extended periods, strict adherence to the following protocol is
required.

Storage Conditions Matrix
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Duration Temperature Atmosphere Packaging

Amber Vial +

Long Term (>1 Month)  -20°C Argon/Nitrogen ] ]
Desiccant + Parafilm

Short Term (<1 Month) 2-8°C Nitrogen Flush Amber Vial + Parafilm

Sealed, Light-tight

Transport (<72 Hours) < 25°C Inert Headspace )
container

Handling Workflow

o Equilibration: Before opening, allow the frozen vial to warm to room temperature (approx. 30
mins) inside a desiccator. Opening a cold vial introduces condensation, immediately initiating

degradation.

 Inert Atmosphere: Weigh and dispense inside a glovebox or under a funnel of flowing

nitrogen.

» Re-sealing: Purge the headspace with Argon (heavier than air) before re-capping. Use
Parafiim® M to seal the cap junction.

Visualization: Storage Decision Logic
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Received Compound
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CRITICAL:
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Caption: Decision tree for optimal storage to prevent moisture ingress and thermal degradation.

Quality Control & Analytical Monitoring

Researchers should establish a "re-test" date of 6 months. The following markers indicate
degradation.

Visual Inspection

e Pass: Free-flowing white crystalline powder.

 Fail: Clumping, yellowing, or formation of a liquid layer (deliquescence/oil out).

HPLC Monitoring Method

Standard Reverse-Phase HPLC is recommended to detect the "Enone" impurity.
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e Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 pm, 4.6 x 100 mm.
e Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.
» Mobile Phase B: Acetonitrile.
» Gradient: 5% B to 95% B over 15 minutes.
e Detection: UV @ 210 nm (Amine) and 230 nm (Enone detection).
 Failure Criteria: Presence of a peak corresponding to 2-cyclohexen-1-one (>0.5%).
Safety & Regulatory Considerations
 Signal Word:WARNING
e Hazard Statements:

o H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

» Spill Cleanup: Do not use water initially (creates slippery, acidic residue). Sweep up dry solid
and neutralize residue with dilute sodium bicarbonate.
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one. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide: Stability & Storage of 3-
(Dimethylamino)cyclohexanone Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1447011#3-dimethylamino-cyclohexanone-
hydrochloride-stability-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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